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Cat. No.: B1347021 Get Quote

Solubility Profile of 4-Octyloxybenzaldehyde: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Octyloxybenzaldehyde is an aromatic aldehyde bearing a long alkyl chain, a structure that

confers specific solubility characteristics crucial for its application in organic synthesis and

materials science. This technical guide provides a comprehensive overview of the available

solubility data for 4-Octyloxybenzaldehyde, outlines detailed experimental protocols for its

solubility determination, and offers a qualitative assessment of its solubility in various solvent

classes based on its molecular structure. Due to a notable scarcity of quantitative solubility data

in peer-reviewed literature and databases, this guide also presents a generalized experimental

workflow for researchers to determine the solubility profile of 4-Octyloxybenzaldehyde in their

specific solvent systems.

Introduction
4-Octyloxybenzaldehyde (CAS No. 24083-13-4) is a chemical intermediate with the molecular

formula C₁₅H₂₂O₂.[1][2][3] Its structure, featuring a polar benzaldehyde group and a nonpolar

octyloxy tail, suggests a nuanced solubility profile, with expected miscibility in a range of

organic solvents and low solubility in aqueous media. Understanding this profile is paramount
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for its use in reaction chemistry, purification processes such as crystallization, and formulation

development. This document aims to collate the existing data and provide a framework for its

experimental determination.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Octyloxybenzaldehyde is provided

below.

Property Value Reference

Molecular Formula C₁₅H₂₂O₂ [1][2]

Molecular Weight 234.33 g/mol [1][2]

Appearance Clear colorless liquid [3]

Boiling Point 140-142 °C at 0.1 mmHg Guidechem

Density 0.973 g/cm³ [4]

Solubility Profile of 4-Octyloxybenzaldehyde
Quantitative Solubility Data
A thorough review of scientific literature and chemical databases reveals a significant lack of

experimentally determined quantitative solubility data for 4-Octyloxybenzaldehyde in various

organic solvents. The majority of supplier and safety datasheets explicitly state that solubility

information is not available.[5]

The only available quantitative value is a calculated water solubility:

Solvent Solubility (g/L)
Temperature
(°C)

Type Reference

Water 7.0 x 10⁻³ 25 Calculated [4]

This calculated value categorizes 4-Octyloxybenzaldehyde as practically insoluble in water,

which is consistent with its predominantly nonpolar structure.
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Qualitative Solubility Assessment
Based on the principle of "like dissolves like," a qualitative solubility profile for 4-
Octyloxybenzaldehyde can be inferred from its molecular structure.

Polar Aprotic Solvents: The presence of the polar aldehyde group suggests that 4-
Octyloxybenzaldehyde is likely to be soluble in polar aprotic solvents such as

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Indeed, DMF is mentioned as a

solvent for its synthesis.[1]

Nonpolar Solvents: The long, nonpolar octyloxy chain will dominate its interactions with

nonpolar solvents. Therefore, good solubility is expected in hydrocarbons (e.g., hexane,

toluene) and chlorinated solvents (e.g., chloroform, dichloromethane).

Polar Protic Solvents: In polar protic solvents like alcohols (e.g., methanol, ethanol), the

solubility is expected to be moderate. While the aldehyde group can engage in hydrogen

bonding, the large nonpolar tail will limit miscibility, particularly with lower-chain alcohols.

Water: As indicated by the calculated value and the large hydrophobic component of the

molecule, 4-Octyloxybenzaldehyde is expected to be virtually insoluble in water.

Experimental Protocol for Solubility Determination
To address the gap in available data, researchers can employ the following established method

for determining the solubility of 4-Octyloxybenzaldehyde.

Isothermal Equilibrium Solubility Method
This method involves creating a saturated solution of the compound at a constant temperature

and then determining the concentration of the solute in the solution.

Materials:

4-Octyloxybenzaldehyde

Selected solvents (e.g., methanol, ethanol, acetone, ethyl acetate, hexane, toluene)

Analytical balance
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Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas

Chromatography (GC) system.

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 4-
Octyloxybenzaldehyde to a known volume of the selected solvent in a sealed vial. The

amount should be sufficient to ensure that undissolved solid remains at equilibrium.

Equilibration: Place the vials in a constant temperature shaker bath set to the desired

temperature (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours)

to ensure that equilibrium is reached.

Phase Separation: Allow the vials to stand undisturbed at the constant temperature for a

sufficient time to allow the undissolved solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a

syringe and immediately filter it through a syringe filter to remove any undissolved particles.

Dilution: Dilute the filtered solution with a known volume of a suitable solvent to bring the

concentration within the linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated HPLC or GC method to

determine the concentration of 4-Octyloxybenzaldehyde.

Calculation of Solubility: Calculate the solubility in units such as g/L or mol/L based on the

measured concentration and the dilution factor.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

the solubility of 4-Octyloxybenzaldehyde.
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Start: Define Solvents and Temperature

Add Excess 4-Octyloxybenzaldehyde to Solvent

Equilibrate at Constant Temperature with Agitation (24-48h)

Allow Undissolved Solid to Settle

Withdraw and Filter Supernatant

Dilute Sample for Analysis

Quantify Concentration via HPLC/GC

Calculate Solubility

End: Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.
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Signaling Pathways and Biological Applications
Currently, there is no significant information available in the public domain linking 4-
Octyloxybenzaldehyde to specific signaling pathways or established roles in drug

development. Its primary utility appears to be as a precursor in the synthesis of more complex

molecules, such as liquid crystals and specialty organic compounds.

Conclusion
While quantitative experimental data on the solubility of 4-Octyloxybenzaldehyde in a wide

range of organic solvents is conspicuously absent from the scientific literature, its molecular

structure provides a solid basis for a qualitative understanding of its solubility profile. It is

anticipated to be soluble in nonpolar and polar aprotic solvents and sparingly soluble in polar

protic solvents, with negligible solubility in water. For researchers requiring precise solubility

data for applications in synthesis, purification, or formulation, the isothermal equilibrium method

detailed in this guide provides a robust experimental framework. The generation and

dissemination of such data would be a valuable contribution to the chemical research

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1347021#solubility-profile-of-4-
octyloxybenzaldehyde-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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